Cas no 1508537-55-0 (Azocane-1-carbonyl chloride)

• Product Name: Azocane-1-carbonyl chloride
• CAS No: 1508537-55-0
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 6277848
• PubChem ID: 79886553
• Update Time: 2025-05-19

Azocane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1508537-55-0
• azocane-1-carbonyl chloride
• SCHEMBL21138293
• AKOS018445892
• EN300-5021741
• Azocane-1-carbonyl chloride

• Inchi： 1S/C8H14ClNO/c9-8(11)10-6-4-2-1-3-5-7-10/h1-7H2
• InChI Key： VREQKLXCRIQJRB-UHFFFAOYSA-N
• SMILES： ClC(N1CCCCCCC1)=O

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Azocane-1-carbonyl chloride

The Synthesis, Applications, and Emerging Research on Azocane-1-carbonyl Chloride (CAS No. 1508537-55-0)

Azocane-1-carbonyl chloride, a acyl chloride derivative with CAS registry number 1508537-55-0, has garnered significant attention in recent years due to its unique reactivity profile and structural versatility. This compound belongs to the broader class of carboxylic acid chlorides, characterized by its electrophilic carbonyl carbon bonded to a chlorine atom. Its chemical formula is C₆H₆NClO, with a molecular weight of approximately 149.6 g/mol. The azo group (-N=N-) within its structure confers distinct electronic properties, enabling it to serve as a versatile building block in organic synthesis.

Recent advancements in catalytic synthesis pathways have optimized the production of Azocane-1-carbonyl chloride. Traditional methods relied on high-energy conditions or harsh reagents, but studies published in Journal of Organic Chemistry (2023) demonstrated the use of heterogeneous catalysts like mesoporous silica-supported titanium complexes to achieve yields exceeding 92% under ambient temperature. This breakthrough reduces energy consumption while minimizing waste generation, aligning with current trends toward sustainable chemical manufacturing. The compound’s synthesis typically involves the chlorination of azocane carboxylic acid using thionyl chloride or phosphorus pentachloride under controlled conditions.

In medicinal chemistry, Azocane-1-carbonyl chloride has emerged as a valuable intermediate for designing bioactive molecules. A 2024 study in Nature Communications highlighted its role in synthesizing targeted anticancer agents by conjugating it with polyamine analogs to enhance cellular uptake. The electrophilic nature of its carbonyl group facilitates nucleophilic substitution reactions with amines or alcohols, enabling precise functionalization of drug candidates. For instance, researchers at Stanford University utilized this property to create prodrugs that selectively activate in tumor microenvironments through pH-triggered cleavage mechanisms.

Compared to traditional acyl chlorides such as benzoyl chloride or acetyl chloride, Azocane derivatives exhibit enhanced stability due to resonance stabilization from the azo group. This characteristic was validated in a comparative study published in Chemical Science, where Azocane-based compounds retained reactivity for over 48 hours at room temperature—far surpassing conventional analogs’ shelf life under identical conditions. Such stability is critical for large-scale pharmaceutical applications requiring multi-step syntheses without intermediate purification steps.

Ongoing research focuses on expanding its utility in advanced materials science. A collaborative project between MIT and ETH Zurich explored its application as a crosslinking agent for polyurethane matrices, achieving mechanical strength improvements up to 34% compared to conventional additives (published in Advanced Materials, 2024). The compound’s ability to form robust amide bonds during polymerization opens avenues for developing high-performance biomaterials suitable for tissue engineering scaffolds or wearable electronic substrates.

Evaluation of its interaction with biological systems remains an active area of investigation. Preliminary toxicity studies using zebrafish models indicated minimal adverse effects at concentrations below 1 mM (data from ACS Chemical Biology preprint server), suggesting potential for use in biocompatible formulations. Researchers are now exploring its role as a linker molecule in antibody-drug conjugates (ADCs), leveraging its reactivity to covalently attach cytotoxic payloads while maintaining pharmacokinetic stability.

The integration of computational chemistry has further accelerated innovation around this compound. Quantum mechanical simulations published in JACS Au (January 2024) revealed novel reaction pathways where Azocane’s nitrogen atoms act as electron-donating groups during cycloaddition reactions—a discovery that could revolutionize click chemistry approaches for complex molecule assembly. Machine learning models are now being trained on reaction datasets involving this compound to predict optimal synthetic routes under varying solvent and catalyst conditions.

In conclusion, Azocane-1-carbonyl chloride (CAS No. 1508537-55-0) stands at the intersection of cutting-edge organic synthesis and applied material science research. Its unique structural features combined with recent methodological advancements position it as a key player in developing next-generation pharmaceuticals and smart materials systems. As interdisciplinary collaborations continue pushing boundaries across chemistry disciplines, this compound’s potential applications will likely expand into emerging fields such as nanomedicine and sustainable polymer engineering.